Cas no 1396853-36-3 (1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea
• CAS No: 1396853-36-3
• MF: C₁₇H₂₂N₆O
• MW: 326.396182537079
• CID: 5915824
• PubChem ID: 71790132
• Update Time: 2025-06-08

1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea
• 1396853-36-3
• F6222-0700
• 1-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)-3-(p-tolyl)urea
• CHEMBL3439881
• VU0537691-1
• AKOS024539973
• 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea

• Inchi： 1S/C17H22N6O/c1-13-3-5-14(6-4-13)20-17(24)21-15-11-18-16(19-12-15)23-9-7-22(2)8-10-23/h3-6,11-12H,7-10H2,1-2H3,(H2,20,21,24)
• InChI Key： RYGSHSGPFFWFPM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C=C1)C(NC1=CN=C(N2CCN(C)CC2)N=C1)=O

Computed Properties

• Exact Mass: 326.18550935g/mol
• Monoisotopic Mass: 326.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea

Professional Introduction to Compound with CAS No. 1396853-36-3 and Product Name: 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea

The compound identified by the CAS number 1396853-36-3 and the product name 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure incorporates key pharmacophoric elements that contribute to its biological activity, making it a subject of intense research interest.

At the core of this compound’s design lies a pyrimidine core, which is a well-documented scaffold in the development of bioactive molecules. The pyrimidine ring is flanked by substituents that enhance its pharmacological properties. Specifically, the presence of a 4-methylphenyl group at the 1-position and a 4-methylpiperazin-1-yl moiety at the 3-position introduces specific electronic and steric characteristics that are critical for modulating biological interactions. The urea linkage at the 5-position further contributes to the molecule’s solubility and bioavailability, which are essential factors in drug formulation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that the 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea scaffold exhibits promising activity against enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for exploring its therapeutic potential in conditions such as arthritis, autoimmune diseases, and cancer.

The 4-methylpiperazin-1-yl group, in particular, has been extensively studied for its role in enhancing drug-likeness. Piperazine derivatives are known for their ability to improve oral bioavailability and metabolic stability, making them favorable candidates for drug development. In this context, the incorporation of a 4-methylpiperazin-1-yl moiety into the pyrimidine urea structure not only enhances binding affinity but also ensures better pharmacokinetic profiles. This dual benefit has made the compound an attractive candidate for further optimization.

Experimental studies have demonstrated that derivatives of this class exhibit significant inhibitory effects on enzymes such as Janus kinases (JAKs), which are pivotal in regulating immune responses. The structural features of 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea allow it to interact effectively with these targets, leading to potent anti-inflammatory effects. Moreover, preclinical trials have shown that this compound can modulate signaling pathways associated with chronic inflammation, providing a potential therapeutic strategy for managing inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic approaches not only enhance scalability but also allow for structural modifications to fine-tune biological activity.

In conclusion, the compound with CAS No. 1396853-36-3 and product name 1-(4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea represents a compelling example of how structural innovation can lead to novel therapeutics. Its unique combination of pharmacophoric elements makes it a valuable tool for researchers exploring new treatments for inflammatory and other diseases. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in pharmaceutical development.